Cas no 1040041-27-7 ([(3-Bromophenyl)methyl](3-methylbutan-2-yl)amine)

• Product Name: [(3-Bromophenyl)methyl](3-methylbutan-2-yl)amine
• CAS No: 1040041-27-7
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5056602
• PubChem ID: 43085050
• Update Time: 2024-11-26

[(3-Bromophenyl)methyl](3-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-bromophenyl)methyl](3-methylbutan-2-yl)amine
• N-[(3-bromophenyl)methyl]-3-methylbutan-2-amine
• [(3-Bromophenyl)methyl](3-methylbutan-2-yl)amine

• Inchi： 1S/C12H18BrN/c1-9(2)10(3)14-8-11-5-4-6-12(13)7-11/h4-7,9-10,14H,8H2,1-3H3
• InChI Key： NCJMGRHWPYUJSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 294.5±15.0 °C at 760 mmHg
• Flash Point: 131.9±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

[(3-Bromophenyl)methyl](3-methylbutan-2-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)